Cas no 2680718-10-7 (benzyl N-(2-hydroxy-5-methoxy-4-nitrophenyl)carbamate)

• Product Name: benzyl N-(2-hydroxy-5-methoxy-4-nitrophenyl)carbamate
• CAS No: 2680718-10-7
• MF: C₁₅H₁₄N₂O₆
• MW: 318.281464099884
• CID: 5633105
• PubChem ID: 165922814
• Update Time: 2025-10-23

benzyl N-(2-hydroxy-5-methoxy-4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28293556
• 2680718-10-7
• benzyl N-(2-hydroxy-5-methoxy-4-nitrophenyl)carbamate

• Inchi： 1S/C15H14N2O6/c1-22-14-7-11(13(18)8-12(14)17(20)21)16-15(19)23-9-10-5-3-2-4-6-10/h2-8,18H,9H2,1H3,(H,16,19)
• InChI Key： GZXPMWVXGUVFGL-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=C(C(=C1)OC)[N+](=O)[O-])O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 318.08518617g/mol
• Monoisotopic Mass: 318.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on benzyl N-(2-hydroxy-5-methoxy-4-nitrophenyl)carbamate

Benzyl N-(2-hydroxy-5-methoxy-4-nitrophenyl)carbamate (CAS 2680718-10-7): A Comprehensive Overview

Benzyl N-(2-hydroxy-5-methoxy-4-nitrophenyl)carbamate (CAS 2680718-10-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This nitrophenyl derivative combines a carbamate functional group with a benzyl moiety, creating a molecule with interesting properties that researchers are actively exploring.

The compound's molecular structure features a 2-hydroxy-5-methoxy-4-nitrophenyl core, which contributes to its distinct chemical behavior. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups on the aromatic ring creates an interesting electronic environment that influences its reactivity. This structural complexity makes benzyl N-(2-hydroxy-5-methoxy-4-nitrophenyl)carbamate particularly valuable for pharmaceutical research and material science applications.

Recent studies have focused on the compound's potential as a building block for more complex molecules. Its carbamate linkage offers stability while maintaining reactivity for further modifications, making it attractive for medicinal chemistry applications. Researchers are particularly interested in how the nitrophenyl group might contribute to biological activity, as similar structures have shown promise in various therapeutic areas.

The synthesis of benzyl N-(2-hydroxy-5-methoxy-4-nitrophenyl)carbamate typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. The hydroxy and methoxy groups require specific protection-deprotection strategies during synthesis, while the nitro group must be introduced with precision to avoid unwanted side reactions. These synthetic challenges have made the compound a subject of interest in method development studies.

In analytical chemistry, CAS 2680718-10-7 has shown utility as a chromogenic reagent due to its distinct color properties. The nitrophenyl moiety provides strong absorbance in the visible spectrum, making it potentially useful for sensor development and detection systems. This application aligns with current trends in environmental monitoring and diagnostic technologies, areas that are receiving increased research attention.

The stability profile of benzyl N-(2-hydroxy-5-methoxy-4-nitrophenyl)carbamate makes it suitable for various formulation applications. While the compound is stable under standard storage conditions, precautions should be taken to avoid prolonged exposure to strong acids or bases, which could cleave the carbamate bond. These characteristics are important considerations for researchers working with this material in laboratory settings.

From a commercial perspective, the demand for specialty chemicals like benzyl N-(2-hydroxy-5-methoxy-4-nitrophenyl)carbamate has been steadily increasing. The compound's CAS number 2680718-10-7 serves as a unique identifier in global chemical databases, facilitating its tracking in supply chains and regulatory compliance documentation. This is particularly relevant given the growing emphasis on chemical safety and transparency in industrial and academic research.

Recent advancements in green chemistry have prompted investigations into more sustainable synthesis routes for compounds like benzyl N-(2-hydroxy-5-methoxy-4-nitrophenyl)carbamate. Researchers are exploring catalytic methods and alternative solvents to reduce the environmental impact of its production. These efforts align with broader industry trends toward sustainable chemical manufacturing practices.

The compound's potential applications in material science are another area of active research. The combination of its aromatic system and functional groups makes it a candidate for incorporation into advanced polymers or coating materials. These applications leverage the molecule's ability to participate in various cross-linking reactions while contributing specific optical or electronic properties to the final material.

Quality control for benzyl N-(2-hydroxy-5-methoxy-4-nitrophenyl)carbamate typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for research applications. The growing availability of analytical instrumentation has made characterization of such specialized compounds more accessible to researchers worldwide.

As research into nitrophenyl derivatives continues to expand, compounds like benzyl N-(2-hydroxy-5-methoxy-4-nitrophenyl)carbamate are likely to play increasingly important roles in scientific discovery. Their structural versatility and functional group diversity make them valuable tools for addressing challenges in drug discovery, materials development, and analytical chemistry. The unique combination of properties in this particular molecule suggests it will remain an important subject of study for years to come.

For researchers working with CAS 2680718-10-7, proper handling procedures should always be followed, including the use of appropriate personal protective equipment and ventilation systems. While not classified as hazardous under normal conditions, standard laboratory safety protocols apply when handling any chemical substance. These precautions are part of the broader laboratory safety culture that has become increasingly emphasized in scientific research environments.

The future outlook for benzyl N-(2-hydroxy-5-methoxy-4-nitrophenyl)carbamate appears promising, with potential applications continuing to emerge across multiple scientific disciplines. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly grow. Its unique structural features ensure it will remain a valuable tool for researchers exploring the boundaries of organic chemistry and its applications to pressing scientific challenges.